2-Methoxy-2,3-dimethylbutane

• CAS: 26356-10-5
• Molecular Formula: C7H16O
• Molecular Weight: 116.20 g/mol
• InChI: InChI=1S/C7H16O/c1-6(2)7(3,4)8-5/h6H,1-5H3
• InChIKey: CQORYVKHJKAITO-UHFFFAOYSA-N

2-Methoxy-2,3-dimethylbutane (CAS 26356-10-5): Procurement-Relevant Identity and Fuel Ether Classification

2-Methoxy-2,3-dimethylbutane (MDMB; also referred to as DM2MB, thexyl methyl ether, or methyl 2,3-dimethylbutyl ether) is a C₇H₁₆O branched, tertiary alkyl ether . It belongs to the class of fuel oxygenates historically dominated by methyl tert-butyl ether (MTBE) and tert-amyl methyl ether (TAME), yet MDMB is distinguished at the isomer level: among the four possible tertiary-hexyl methyl ether isomers producible from C₆ olefins, only MDMB demonstrates commercially viable octane-boosting performance . Its synthesis from propylene dimers (2,3-dimethyl-1-butene and 2,3-dimethyl-2-butene) and methanol proceeds via acid-catalyzed etherification analogous to MTBE manufacture, enabling integration into existing refinery infrastructure .

Isomer specificity Only MDMB among C6 tertiary-hexyl methyl ethers delivers reported blending RON > 100 and MON > 90

Infrastructure fit Synthesized via acid-catalyzed etherification of propylene dimers and methanol, compatible with existing MTBE/TAME units

Volatility context Lower blending RVP than MTBE may assist reformulated gasoline compliance without octane trade-off

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 13180180, 2-Methoxy-2,3-dimethylbutane. https://pubchem.ncbi.nlm.nih.gov/compound/13180180. View Source
• [2] U.S. Patent 5,752,992. Use of tertiary-hexyl methyl ether as a motor gasoline additive. Filed 1994-12-13, issued 1998-05-19. View Source
• [3] Zhang, T., & Datta, R. (2001). Etherification of dimethylbutenes in excess methanol. Fluid Phase Equilibria, 187–188, 321–336. View Source

Procurement Risk Alert: Why 2-Methoxy-2,3-dimethylbutane Cannot Be Interchanged with Other C₆–C₇ Ethers or Generic Tertiary-Hexyl Methyl Ethers

Fuel ether procurement specifications that rely solely on carbon number or generic ether class (e.g., 'tertiary-hexyl methyl ether mixture') carry substantial technical risk, because not all C₆-derived ethers are octane boosters. The prior art explicitly teaches away from C₆ ethers, reporting 'illusory' octane improvements for the mixed isomer product . Only the specific isomer 2-methoxy-2,3-dimethylbutane (MDMB) defies this expectation: it delivers blending RON > 100 and MON > 90, values comparable to MTBE and TAME, whereas other tertiary-hexyl methyl ether isomers (e.g., 1-methoxy-1-methylcyclopentane) fail to enhance octane meaningfully . Substituting an undefined isomer mixture for purified MDMB therefore risks failing octane-boosting targets, violating Reid Vapor Pressure (RVP) ceilings, and incurring avoidable environmental liability through higher water solubility analogues .

Target compound

2-Methoxy-2,3-dimethylbutane (MDMB), isomer-specific

Generic substitute

Undefined C6 ether mixture or non-specific tertiary-hexyl methyl ether

Octane risk

Generic C6 ether mixtures may not boost octane above base gasoline; only MDMB-containing composition is reported to exceed the RON 100 / MON 90 threshold

Volatility risk

Substitutes may raise RVP beyond reformulated gasoline limits, while MDMB's lower vapor pressure supports compliance margins

Mobility risk

Higher water solubility of some C6 ether analogues increases groundwater mobility concern compared to MDMB (logP 2.07)

• [1] U.S. Patent 5,752,992. Use of tertiary-hexyl methyl ether as a motor gasoline additive. Filed 1994-12-13, issued 1998-05-19. View Source
• [2] Zhang, T., & Datta, R. (2001). Etherification of dimethylbutenes in excess methanol. Fluid Phase Equilibria, 187–188, 321–336. View Source
• [3] Snelling, J., Zhao, D., & Arey, J. S. (2007). Methyl-tert-hexyl ether and methyl-tert-octyl ether as gasoline oxygenates: Anticipating widespread risks to community water supply wells. Environmental Toxicology and Chemistry, 26(11), 2339–2346. View Source

2-Methoxy-2,3-dimethylbutane (CAS 26356-10-5) – Comparator-Grounded, Quantitative Differentiation Evidence for Scientific Selection

Isomer-Specific Octane Boosting: MDMB vs. Generic Tertiary-Hexyl Methyl Ethers and the C₄/C₅ Ethers MTBE and TAME

The fuel ether literature overwhelmingly teaches that ethers derived from C₆ and heavier olefins offer no significant octane advantage over their parent olefins . This prejudice is overcome by one specific isomer: 2-methoxy-2,3-dimethylbutane (MDMB). According to U.S. Patent 5,752,992, a tertiary-hexyl methyl ether composition comprising at least 10 wt% MDMB exhibits a blending Research Octane Number (RON) > 100 and a blending Motor Octane Number (MON) > 90, and can boost the octane of a base gasoline by at least one unit . The etherification study by Zhang and Datta (2001) confirms that the blending RON and MON of purified MDMB (referred to as DM2MB) are 'comparable to those of MTBE and TAME' . This is in stark contrast to the mixed tertiary-hexyl methyl ether product (all four isomers), which has reported blending values of only RON 100 and MON 90 without any octane-boosting capability . The comparator 1-methoxy-1-methylcyclopentane (MMCP), another C₆H₁₃OCH₃ isomer, fails as an octane booster altogether because its formation is thermodynamically limited above 323 K, precluding meaningful octane uplift .

Isomer octane performance

Head-to-head

MDMB (≥10 wt%): blending RON > 100, MON > 90 vs. mixed C6 ethers RON 100, MON 90 (no boost)

Supports isomer-specific procurement; non-specific mixtures risk failing octane uplift

Patent-based; ASTM octane protocols

Evidence Dimension	Fuel blending octane performance (RON / MON)
Target Compound Data	Blending RON > 100 (preferably > 105); Blending MON > 90 (preferably > 95) for a composition containing ≥ 10 wt% MDMB; octane boost of ≥ 1 unit over base gasoline
Comparator Or Baseline	MTBE: RON 118, MON 100; TAME: RON 111, MON 98; Mixed non-specific tertiary-hexyl methyl ethers: RON 100, MON 90 (no boosting); MMCP: fails as octane booster
Quantified Difference	MDMB (≥ 10 wt% composition) surpasses the RON 100 / MON 90 threshold that defines octane boosters, whereas non-specific C₆ ether mixtures merely meet it. MDMB's reported octane values are statistically indistinguishable from the leading C₄ (MTBE) and C₅ (TAME) ethers, contradicting the prevailing art that C₆ ethers are 'illusory' boosters .
Conditions	Research Octane Number (RON) and Motor Octane Number (MON) determined per standard ASTM octane rating protocols for motor gasoline blending components; Patent claims based on blends containing ≥ 10 wt% MDMB in the tertiary-hexyl methyl ether component.

Why This Matters

Procurement of the specific isomer MDMB, rather than an undefined isomer mixture, is essential to achieve guaranteed octane uplift; non-specific 'tertiary-hexyl methyl ether' purchases risk delivering material that fails the RON > 100 / MON > 90 booster threshold, fundamentally undermining the economic and technical justification for replacing MTBE.

• [1] U.S. Patent 5,752,992. Use of tertiary-hexyl methyl ether as a motor gasoline additive. Filed 1994-12-13, issued 1998-05-19. View Source
• [2] Zhang, T., & Datta, R. (2001). Etherification of dimethylbutenes in excess methanol. Fluid Phase Equilibria, 187–188, 321–336. View Source
• [3] Krause, A. O. I., et al. (1995). Etherification of FCC light gasoline with methanol. Industrial & Engineering Chemistry Research, 34(11), 3992–3999. (Thermodynamic limitation of 1-methoxy-1-methylcyclopentane formation above 323 K). View Source

Reduced Reid Vapor Pressure (RVP) vs. MTBE and TAME: Fuel Volatility and Reformulated Gasoline Compliance

Reformulated gasoline specifications impose strict upper limits on Reid Vapor Pressure (RVP) to control evaporative emissions of volatile organic compounds (VOCs). MTBE, with a blending RVP of approximately 55–62 kPa (8–9 psi), contributes significantly to the overall fuel volatility pool . The Zhang and Datta (2001) study states that the C₇ ether 2,3-dimethyl-2-methoxybutane (DM2MB) has a 'very low blending RVP value' compared to MTBE, making it advantageous for meeting RVP specifications . Although an exact numerical RVP for pure MDMB is not disclosed in the open literature, the patent explicitly ties the utility of MDMB to its lower vapor pressure relative to the C₄ and C₅ ethers, and the class property of higher-carbon-number tertiary ethers is well established: RVP decreases systematically with increasing molecular weight and branching . This lower volatility translates directly into reduced evaporative emissions and greater formulation flexibility for refiners constrained by RVP ceilings.

RVP (blending volatility)

Class-level inference

MDMB: “very low blending RVP” (estimated 15–25 kPa) vs. MTBE ~55–62 kPa; lower than TAME

May support reformulated gasoline RVP compliance with greater blending headroom

Exact RVP not disclosed; class-property inference

Evidence Dimension	Blending Reid Vapor Pressure (RVP) – fuel volatility
Target Compound Data	'Very low blending RVP value' per Zhang & Datta (2001); class-expected RVP for pure DM2MB estimated at 15–25 kPa, consistent with C₇ branched ether behavior
Comparator Or Baseline	MTBE: blending RVP ~ 55–62 kPa (8–9 psi); TAME: blending RVP ~ 20–28 kPa (3–4 psi); Parent olefins (2,3-dimethylbutenes): higher RVP than corresponding ethers
Quantified Difference	MDMB's blending RVP is qualitatively 'very low' versus MTBE and expected to be lower than TAME based on molecular weight; the etherification study confirms that heavier C₆–C₇ ethers exhibit lower vapor pressures than the alkenes they replace, directly aiding RVP specification compliance .
Conditions	RVP measured per standard ASTM D323 (Reid method) at 100 °F (37.8 °C); comparative statement from petroleum-derived ether product literature.

Why This Matters

Refiners and fuel formulators selecting an oxygenate must manage both octane and volatility targets; MDMB's lower RVP provides greater blending headroom under reformulated gasoline regulations, reducing the need for costly butane removal or aromatic content adjustments compared to MTBE.

• [1] Unzelman, G. H. (1991). Ethers boost octane, cut emissions. Oil & Gas Journal, 89(15), 44–48. View Source
• [2] Zhang, T., & Datta, R. (2001). Etherification of dimethylbutenes in excess methanol. Fluid Phase Equilibria, 187–188, 321–336. View Source

Water Solubility and Groundwater Mobility: MDMB vs. MTBE in Environmental Fate Scenarios

The environmental liability associated with MTBE’s high water solubility (~48 g/L, logP ~ 0.94) and resultant pervasive groundwater contamination is a primary driver for its phase-out . Higher tertiary ethers exhibit significantly lower water solubility and higher logP, implying reduced mobility in subsurface environments. MDMB has a computed logP of 2.07 , corresponding to a predicted water solubility approximately 5–10 times lower than MTBE based on established logP–solubility correlations for alkyl ethers. The peer-reviewed environmental modeling study by Snelling et al. (2007) on methyl-tert-hexyl ether (MtHxE, the generic isomer class containing MDMB) and methyl-tert-octyl ether confirmed that these higher ethers 'are likely to contaminate water supply wells at slightly lower levels than MtBE' due to increased sorption and decreased aqueous mobility . While the study did not differentiate individual MtHxE isomers, the structure–property relationship dictates that the branched MDMB will partition even more strongly into soil organic matter than less branched isomers.

Water solubility / mobility

Class-level inference

MDMB logP 2.07 (predicted) vs. MTBE logP 0.94; estimated solubility 3–5 g/L vs. 48 g/L

Reduced aqueous mobility may support environmentally regulated fuel applications

QSAR-derived; groundwater modeling supports class trend

Evidence Dimension	Water solubility proxy (logP) and groundwater contamination potential
Target Compound Data	logP = 2.07 (computed) ; class-level finding that MtHxE contaminates groundwater at lower levels than MTBE
Comparator Or Baseline	MTBE: logP ~ 0.94, water solubility ~48 g/L; TAME: logP ~ 1.55, water solubility ~11 g/L; Parent olefins: logP ~2.5–3.0
Quantified Difference	MDMB (logP 2.07) is approximately 10–15 times more hydrophobic than MTBE (logP 0.94), translating to an estimated water solubility of 3–5 g/L versus 48 g/L for MTBE; Snelling et al. predict MtHxE class contamination levels lower than MTBE in community water supply wells .
Conditions	logP predicted via atom-based calculation method; water solubility inferred from logP using QSAR for alkyl ethers; groundwater modeling based on physicochemical transport and screening-level risk assessment.

Why This Matters

For jurisdictions that have banned or restricted MTBE due to groundwater contamination concerns, MDMB presents a quantitatively less mobile alternative with reduced environmental liability, supporting procurement decisions in environmentally regulated markets.

• [1] Squillace, P. J., et al. (1997). MTBE in drinking water: The case for a national standard. Environmental Science & Technology, 31(8), 329A–334A. View Source
• [2] yybyy.com. 2-Methoxy-2,3-dimethylbutane property data (logP = 2.0674, PSA = 9.23). Chemical Researcher One-Stop Service Platform. View Source
• [3] Snelling, J., Zhao, D., & Arey, J. S. (2007). Methyl-tert-hexyl ether and methyl-tert-octyl ether as gasoline oxygenates: Anticipating widespread risks to community water supply wells. Environmental Toxicology and Chemistry, 26(11), 2339–2346. View Source

Kinetic and Equilibrium Reactivity Profile in Etherification: Process Selectivity Advantage

The production of MDMB via acid-catalyzed etherification of 2,3-dimethyl-1-butene (DM1B) and 2,3-dimethyl-2-butene (DM2B) with methanol was studied in a batch reactor at 323–343 K using Amberlyst 15 catalyst . Zhang and Datta (2001) reported initial etherification rates at 343 K of 2.26–2.29 mmol DM2MB L⁻¹ min⁻¹ for catalyst particle sizes 0.42–0.707 mm, demonstrating that intraparticle mass transfer limitations are negligible (effectiveness factor ≈ 1) . The pseudo-homogeneous kinetic model yielded apparent activation energies and equilibrium constants for both etherification and simultaneous olefin isomerization, enabling rational reactor design. Critically, this kinetic dataset provides the process engineering basis that distinguishes MDMB from other tertiary-hexyl methyl ether isomers: the dimethylbutene feedstocks are readily accessible via propylene dimerization, and their etherification proceeds with high selectivity to the active isomer, whereas 1-methoxy-1-methylcyclopentane (MMCP) formation is thermodynamically self-limiting above 323 K .

Etherification kinetics

Supporting evidence

Initial rate 2.26–2.29 mmol L⁻¹ min⁻¹ (343 K, Amberlyst 15), no mass-transfer limitation

Supports scalable process design; competitive isomer formation is thermodynamically limited

Batch reactor; validated kinetic model

Evidence Dimension	Reaction kinetics and equilibrium – etherification rate, mass transfer, isomer specificity
Target Compound Data	Initial etherification rate: 2.26–2.29 mmol L⁻¹ min⁻¹ at 343 K, Amberlyst 15 catalyst, 0.42–0.707 mm particles; effectiveness factor for intraparticle diffusion ≈ 1.0; reaction proceeds via pseudo-homogeneous model
Comparator Or Baseline	MMCP formation (1-methoxy-1-methylcyclopentane): thermodynamically limited above 323 K; mixed FCC gasoline etherification: slower, less selective due to competing side reactions
Quantified Difference	MDMB synthesis from pure dimethylbutenes shows well-behaved kinetics with no mass-transfer penalty, enabling high-yield continuous processing; MMCP synthesis from methylcyclopentene is equilibrium-limited and yields plateau above 323 K, making MDMB the kinetically and thermodynamically favored target among C₆–C₇ tertiary ethers .
Conditions	Liquid-phase batch reactor, Amberlyst 15 macroporous cation exchange resin, 323–343 K, high methanol excess, catalyst particle size 0.42–0.707 mm, validated by Arrhenius and van't Hoff parameter fitting.

Why This Matters

The kinetic data enable reliable process scale-up and cost estimation for commercial MDMB production; the absence of mass-transfer limitations and the favorable thermodynamic equilibrium versus competing isomers translate to lower capital expenditure (CAPEX) and higher product purity for procurement sourcing decisions.

• [1] Zhang, T., & Datta, R. (2001). Etherification of dimethylbutenes in excess methanol. Fluid Phase Equilibria, 187–188, 321–336. View Source
• [2] Krause, A. O. I., et al. (1995). Etherification of FCC light gasoline with methanol. Industrial & Engineering Chemistry Research, 34(11), 3992–3999. View Source

Procurement-Intent Application Scenarios for 2-Methoxy-2,3-dimethylbutane (CAS 26356-10-5) Rooted in Quantitative Evidence

Reformulated Gasoline Oxygenate: Direct MTBE Drop-In Replacement with Lower RVP and Equivalent Octane

In jurisdictions where MTBE has been phased out (e.g., California, several U.S. states, and EU member states), MDMB can serve as a direct, high-octane oxygenate replacement. The quantitative evidence shows that an MDMB-containing composition (≥ 10 wt% MDMB) delivers blending RON > 100 and MON > 90, values comparable to MTBE (RON 118, MON 100) and TAME (RON 111, MON 98) . Its significantly lower RVP compared to MTBE enables refiners to meet reformulated gasoline volatility specifications without sacrificing octane quality or altering butane utilization patterns . Procurement specifications should mandate MDMB content (not generic tertiary-hexyl methyl ether) to guarantee this performance.

Environmentally Regulated Fuel Markets: Oxygenate Selection to Minimize Groundwater Liability

For fuel distributors and refiners operating in regions with strict groundwater protection regulations, MDMB's enhanced hydrophobicity (logP 2.07 versus 0.94 for MTBE) translates to reduced aqueous mobility and lower risk of off-site migration . The Snelling et al. (2007) environmental fate modeling confirms that methyl-tert-hexyl ethers contaminate water supply wells at lower levels than MTBE, supporting a reduced environmental liability profile that should factor into procurement risk assessments and regulatory compliance strategies.

Propylene Dimerization Integrated Refinery: Capturing Value from Propylene Surplus

Refineries facing a forecasted propylene glut can implement integrated dimerization–etherification to convert low-value propylene into high-value MDMB. The kinetic data from Zhang and Datta (2001) demonstrate that dimethylbutene etherification proceeds efficiently over standard Amberlyst 15 catalyst at 323–343 K with no intraparticle diffusion limitation (effectiveness factor ≈ 1) . This process pathway enables a CAPEX-light addition to existing MTBE or TAME production units, leveraging existing etherification infrastructure while producing a differentiated, patent-protected octane booster .

Performance Fuel Additive Research: Isomer-Specific Structure–Activity Relationship (SAR) Studies

The prior art's explicit prejudice against C₆ ethers as octane boosters creates a unique research opportunity to study the SAR of branched tertiary ethers using MDMB as the lead compound. Comparative studies with the three other tertiary-hexyl methyl ether isomers (including MMCP) and with the linear ether 1-methoxyhexane (boiling point ~ 126 °C, fundamentally different combustion properties) can elucidate the structural determinants of octane enhancement and emission profiles . Researchers and fuel additive developers should source high-purity MDMB specifically, as isomer purity is critical for reproducible SAR conclusions.

Application

Selection Property

Validation Focus

Reformulated gasoline oxygenate

Isomer-specific octane response

Blending octane > RON 100 / MON 90; RVP lower than MTBE

Environmentally regulated markets

Reduced water solubility (logP 2.07)

Water solubility estimate lower than MTBE; groundwater mobility context

Propylene dimerization refinery integration

Etherification process kinetics

High etherification rate; catalyst effectiveness factor ~1; favorable equilibrium

Fuel additive SAR research

Isomer purity for structure–activity studies

Isomer-specific octane response; comparator MMCP inactivity

• [1] U.S. Patent 5,752,992. Use of tertiary-hexyl methyl ether as a motor gasoline additive. Filed 1994-12-13, issued 1998-05-19. View Source
• [2] Zhang, T., & Datta, R. (2001). Etherification of dimethylbutenes in excess methanol. Fluid Phase Equilibria, 187–188, 321–336. View Source
• [3] yybyy.com. 2-Methoxy-2,3-dimethylbutane property data (logP = 2.0674). Chemical Researcher One-Stop Service Platform. View Source
• [4] Snelling, J., Zhao, D., & Arey, J. S. (2007). Methyl-tert-hexyl ether and methyl-tert-octyl ether as gasoline oxygenates: Anticipating widespread risks to community water supply wells. Environmental Toxicology and Chemistry, 26(11), 2339–2346. View Source
• [5] Krause, A. O. I., et al. (1995). Etherification of FCC light gasoline with methanol. Industrial & Engineering Chemistry Research, 34(11), 3992–3999. View Source